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Compound of Interest

Compound Name: bolesatine

CAS No.: 123896-30-0

Cat. No.: B1168742

Get Quote

Disclaimer: Bolesatine is a potent toxic glycoprotein with no standardized Material Safety Data

Sheet (MSDS). The information and protocols provided below are based on its known toxic

properties as a protein synthesis inhibitor and general best practices for handling highly toxic

substances in a laboratory setting. A thorough, site-specific risk assessment must be conducted

by qualified personnel before any work with bolesatine commences. Always consult with your

institution's Environmental Health and Safety (EHS) department.

Introduction
Bolesatine is a toxic glycoprotein isolated from the poisonous mushroom Rubroboletus

satanas (Satan's Bolete).[1] It is a potent inhibitor of protein synthesis and presents a

significant health risk to laboratory personnel.[1][2] Ingestion of the mushroom causes severe

gastroenteritis.[1] In the laboratory, exposure can occur via ingestion, inhalation of aerosols, or

contact with skin and eyes. These application notes provide essential procedures for the safe

handling and disposal of bolesatine to minimize exposure risk.
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Bolesatine is a single-chain glycoprotein with lectin-like properties.[1] Its primary toxic

mechanism involves the inhibition of protein synthesis.[3] Unlike many protein toxins, it does

not act as a ribosome-inactivating protein (RIP).[2] Instead, it functions as a nucleoside

triphosphate phosphatase, hydrolyzing GTP and ATP, which disrupts the elongation phase of

translation.[1][4] At lower, non-toxic concentrations, it can act as a mitogen for human T

lymphocytes.[5]

Table 1: Physicochemical and Toxicological Properties of Bolesatine

Property Value Reference

Source
Rubroboletus satanas

mushroom
[1]

Molecular Weight (Mr) ~63 kDa [6]

Isoelectric Point (pI) 8.3 ± 0.1 [1]

Structure
Monomeric glycoprotein with

one disulfide intrachain bridge
[1][7]

LD₅₀ (Mice, oral) 3.3 mg/kg [8]

LD₅₀ (Mice, i.p.) 1.0 mg/kg [1]

LD₅₀ (Mice, i.v.) 0.14 mg/kg [1]

IC₅₀ (Mitochondria)

530 nM (inhibition of [¹⁴C]-

leucine incorporation after 90

min)

[6]

Engineering Controls and Personal Protective
Equipment (PPE)
Due to its toxicity, stringent controls are necessary to prevent exposure.

Primary Engineering Control: All manipulations of solid bolesatine and concentrated stock

solutions that could generate dust or aerosols must be performed inside a certified chemical

fume hood or a Class II Biological Safety Cabinet (BSC).
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Designated Area: All work with bolesatine should be restricted to a clearly marked,

designated area within the lab to prevent cross-contamination.

Personal Protective Equipment (PPE):

Gloves: Two pairs of nitrile gloves are mandatory. The outer pair should be removed and

disposed of as hazardous waste upon leaving the designated area or after any suspected

contamination.

Eye Protection: Chemical splash goggles or safety glasses with solid side shields are

required.

Lab Coat: A dedicated lab coat, preferably disposable, must be worn. It should not be worn

outside the laboratory.

Respiratory Protection: If there is a risk of aerosolization outside of a primary engineering

control, a fitted N95 or higher-level respirator may be required, as determined by a formal

risk assessment.

Experimental Protocols
Protocol: Preparation of Bolesatine Stock Solution
This protocol outlines the procedure for safely preparing a stock solution from solid bolesatine.

Preparation:

Assemble all necessary materials (bolesatine powder, solvent, vials, pipettes) and place

them inside the chemical fume hood or BSC.

Don all required PPE (lab coat, double gloves, eye protection).

Weighing:

Inside the fume hood, carefully weigh the desired amount of bolesatine onto a tared

weigh paper or into a microcentrifuge tube.

Use anti-static equipment if available to prevent dispersal of the powder.
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Solubilization:

Carefully transfer the weighed bolesatine into an appropriate sterile container (e.g., a

polypropylene conical tube).

Add the desired volume of sterile solvent (e.g., PBS or appropriate buffer) to the container.

Securely cap the container. Mix by gentle inversion or vortexing until fully dissolved. Avoid

shaking vigorously to prevent aerosol formation.

Labeling and Storage:

Clearly label the stock solution with "BOLESATINE," the concentration, solvent,

preparation date, and a "TOXIC" hazard warning.

Store the solution in a clearly marked, sealed secondary container at the recommended

temperature (typically -20°C or -80°C).

Update the laboratory's chemical inventory.

Protocol: Spill Decontamination and Cleanup
Immediate and proper response to a bolesatine spill is critical.

Alert and Evacuate: Immediately alert personnel in the vicinity and evacuate the affected

area. Prevent re-entry.

Assess and Don PPE: If the spill is manageable, don appropriate PPE, including double

gloves, a disposable gown, and eye protection. A respirator may be needed for large spills of

powder.

Containment:

For liquid spills: Cover the spill with absorbent pads.

For solid spills: Gently cover the powder with absorbent pads dampened with water to

prevent it from becoming airborne. DO NOT dry sweep.
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Inactivation:

Working from the outside in, carefully apply a freshly prepared 1:10 dilution of sodium

hypochlorite (bleach) to the contained spill.

Ensure the inactivating solution thoroughly wets all contaminated materials.

Allow a minimum contact time of 30 minutes.

Cleanup:

Collect all contaminated materials (absorbent pads, broken glass, etc.) using forceps or

other tools and place them into a designated hazardous waste container.[9]

Final Decontamination:

Wipe the spill area again with the bleach solution, followed by a water rinse (if compatible

with the surface) and then a final wipe with 70% ethanol.

Disposal:

Dispose of all contaminated materials, including PPE, as hazardous chemical waste.[10]

Report the incident to the lab supervisor and the institutional EHS department.

Waste Disposal Procedures
All bolesatine-contaminated waste is considered hazardous and must be segregated from the

regular waste stream.[11]

Solid Waste:

Items such as gloves, pipette tips, tubes, and lab coats must be collected in a clearly

labeled, leak-proof hazardous waste container lined with a durable plastic bag.[9][11]

Liquid Waste:
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Collect all aqueous waste containing bolesatine in a dedicated, shatter-proof, and leak-

proof container.

Label the container "Hazardous Waste: Bolesatine."

Before disposal via EHS, inactivate the liquid waste by adding sodium hypochlorite to a

final concentration of 10% and allowing it to stand for at least 30 minutes in a fume hood.

Sharps Waste:

All contaminated sharps (needles, scalpels, glass Pasteur pipettes) must be placed

directly into a puncture-resistant, approved sharps container labeled for hazardous

chemical waste.[10]
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Caption: Dual mechanism of action for bolesatine.
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Caption: Standard workflow for laboratory handling of bolesatine.
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Caption: Emergency response protocol for a bolesatine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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